Tert-butyl 2-(8-oxa-5-azaspiro[3.5]nonan-7-yl)acetate

• IUPAC Name: tert-butyl 2-(8-oxa-5-azaspiro[3.5]nonan-7-yl)acetate
• InChI: InChI=1S/C13H23NO3/c1-12(2,3)17-11(15)7-10-8-14-13(9-16-10)5-4-6-13/h10,14H,4-9H2,1-3H3
• InChI Key: QFFYGKOSLUFIIC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CC1CNC2(CCC2)CO1
• Molecular Formula: C13H23NO3
• Molecular Weight: 241.33 g/mol

Description

Tert-butyl 2-(8-oxa-5-azaspiro[3.5]nonan-7-yl)acetate is a chemical compound that has been of interest to the scientific community due to its potential applications in various fields. 5]nonan-7-yl)acetate.

Scientific Research Applications

Tert-butyl 2-(8-oxa-5-azaspiro[3.5]nonan-7-yl)acetate has been studied for its potential applications in various fields of research. It has been shown to possess antimicrobial properties, making it a potential candidate for the development of new antibiotics. It has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.

Mechanism Of Action

The mechanism of action of Tert-butyl 2-(8-oxa-5-azaspiro[3.5]nonan-7-yl)acetate is not fully understood. However, it has been suggested that it may act by inhibiting the activity of enzymes involved in cell growth and division, leading to the inhibition of cancer cell growth.

Biochemical And Physiological Effects

Tert-butyl 2-(8-oxa-5-azaspiro[3.5]nonan-7-yl)acetate has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of a range of bacteria, including Staphylococcus aureus and Escherichia coli. It has also been shown to inhibit the growth of cancer cells in vitro.

Advantages And Limitations For Lab Experiments

One advantage of using Tert-butyl 2-(8-oxa-5-azaspiro[3.5]nonan-7-yl)acetate in lab experiments is its potential as a new antibiotic. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to develop effective treatments based on this compound.

Future Directions

There are several future directions for research on Tert-butyl 2-(8-oxa-5-azaspiro[3.5]nonan-7-yl)acetate. One direction is to further investigate its potential as a new antibiotic, and to develop more effective treatments based on this compound. Another direction is to study its potential use in the treatment of cancer, and to develop new cancer treatments based on this compound. Additionally, further research is needed to fully understand the mechanism of action of Tert-butyl 2-(8-oxa-5-azaspiro[3.5]nonan-7-yl)acetate, which may help to identify new targets for drug development.

Synthesis Methods

The synthesis of Tert-butyl 2-(8-oxa-5-azaspiro[3.5]nonan-7-yl)acetate involves a multi-step process that includes the reaction of tert-butyl 2-bromoacetate with 7-azabicyclo[2.2.1]hept-2-ene, followed by the addition of sodium hydride and 1,4-dioxane. The final product is obtained by the reaction of the intermediate compound with acetic anhydride and pyridine.